Cas no 2382596-13-4 ((3aS,4R,6S,6aR)-6-Amino-2,2-dimethyltetrahydro-4H-cyclopenta[d][1,3]dioxole-4-carboxylic acid)

• Product Name: (3aS,4R,6S,6aR)-6-Amino-2,2-dimethyltetrahydro-4H-cyclopenta[d][1,3]dioxole-4-carboxylic acid
• CAS No: 2382596-13-4
• MF: C₉H₁₅NO₄
• MW: 201.219702959061
• CID: 5862710
• PubChem ID: 165886068
• Update Time: 2025-05-22

(3aS,4R,6S,6aR)-6-Amino-2,2-dimethyltetrahydro-4H-cyclopenta[d][1,3]dioxole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (3aS,4R,6S,6aR)-6-Amino-2,2-dimethyltetrahydro-4H-cyclopenta[d][1,3]dioxole-4-carboxylic acid
• 2382596-13-4
• EN300-6487309
• rac-(3aR,4S,6R,6aS)-6-amino-2,2-dimethyl-hexahydrocyclopenta[d][1,3]dioxole-4-carboxylic acid

• Inchi： 1S/C9H15NO4/c1-9(2)13-6-4(8(11)12)3-5(10)7(6)14-9/h4-7H,3,10H2,1-2H3,(H,11,12)/t4-,5+,6+,7-/m1/s1
• InChI Key： VVNDXTWUBVAXBA-JRTVQGFMSA-N
• SMILES： O1C(C)(C)O[C@@H]2[C@H](C[C@@H](C(=O)O)[C@H]12)N

Computed Properties

• Exact Mass: 201.10010796g/mol
• Monoisotopic Mass: 201.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 81.8Ų

Additional information on (3aS,4R,6S,6aR)-6-Amino-2,2-dimethyltetrahydro-4H-cyclopenta[d][1,3]dioxole-4-carboxylic acid

Comprehensive Overview of (3aS,4R,6S,6aR)-6-Amino-2,2-dimethyltetrahydro-4H-cyclopenta[d][1,3]dioxole-4-carboxylic acid (CAS No. 2382596-13-4)

The compound (3aS,4R,6S,6aR)-6-Amino-2,2-dimethyltetrahydro-4H-cyclopenta[d][1,3]dioxole-4-carboxylic acid (CAS No. 2382596-13-4) is a highly specialized chiral intermediate with significant applications in pharmaceutical synthesis and organic chemistry. Its unique stereochemistry and functional groups make it a valuable building block for the development of novel therapeutics, particularly in the fields of antiviral and anticancer research. The cyclopenta[d][1,3]dioxole scaffold, combined with the amino and carboxylic acid moieties, offers versatile reactivity for further derivatization.

Recent advancements in drug discovery have highlighted the importance of chiral intermediates like (3aS,4R,6S,6aR)-6-Amino-2,2-dimethyltetrahydro-4H-cyclopenta[d][1,3]dioxole-4-carboxylic acid. Researchers are increasingly focusing on its potential role in the synthesis of protease inhibitors and small molecule modulators, which are critical for targeting diseases such as COVID-19 and rare genetic disorders. The compound's stereospecificity ensures high enantiomeric purity, a key requirement for FDA-approved drug candidates.

From a synthetic chemistry perspective, the 2,2-dimethyltetrahydro moiety provides enhanced stability to the molecule, making it suitable for multi-step reactions. This feature is particularly valuable in peptide mimetics and glycosylation studies, where stability under acidic or basic conditions is essential. The dioxole ring system also contributes to the compound's lipophilicity, which can influence bioavailability in drug formulations.

In the context of green chemistry, the efficient synthesis of (3aS,4R,6S,6aR)-6-Amino-2,2-dimethyltetrahydro-4H-cyclopenta[d][1,3]dioxole-4-carboxylic acid has gained attention. Researchers are exploring catalytic methods to reduce waste and improve atom economy, aligning with global sustainability goals. The compound's potential as a biocatalyst substrate is another area of active investigation, particularly in enzymatic transformations.

The pharmaceutical industry's growing demand for high-purity intermediates has spurred innovations in the analytical characterization of this compound. Techniques such as HPLC-MS and NMR spectroscopy are routinely employed to verify its structural integrity and purity. These quality control measures are critical for ensuring reproducibility in preclinical studies and clinical trials.

Beyond its pharmaceutical applications, (3aS,4R,6S,6aR)-6-Amino-2,2-dimethyltetrahydro-4H-cyclopenta[d][1,3]dioxole-4-carboxylic acid has shown promise in material science. Its rigid bicyclic structure makes it a candidate for designing molecular frameworks in supramolecular chemistry. Researchers are investigating its use in self-assembling systems and nanostructured materials, where precise molecular geometry is paramount.

As the scientific community continues to explore the potential of chiral building blocks, compounds like (3aS,4R,6S,6aR)-6-Amino-2,2-dimethyltetrahydro-4H-cyclopenta[d][1,3]dioxole-4-carboxylic acid will remain at the forefront of innovation. Its multifaceted applications underscore the importance of stereochemistry in modern drug design and materials engineering. Future research directions may include computational modeling to predict its reactivity in complex synthetic pathways.